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Compound of Interest

Compound Name: Veratraldehyde-d3

Cat. No.: B15559781

In-Depth Technical Guide: Veratraldehyde-d3

This technical guide provides a comprehensive overview of Veratraldehyde-d3, a deuterated
analog of veratraldehyde. It is intended for researchers, scientists, and professionals in drug
development and related fields. This document details the compound's chemical and physical
properties, and provides context on its synthesis and applications by drawing parallels with its
non-deuterated counterpart, veratraldehyde.

Core Compound Data: Veratraldehyde-d3

Veratraldehyde-d3 is the deuterated form of veratraldehyde (3,4-dimethoxybenzaldehyde),
where three hydrogen atoms on one of the methoxy groups have been replaced with
deuterium. This isotopic labeling is particularly useful in tracer studies and as an internal
standard in mass spectrometry-based analyses.

Quantitative Data Summary

For clarity and ease of comparison, the key quantitative data for Veratraldehyde-d3 and its
non-deuterated form are summarized below.
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Veratraldehyde (for
Property Veratraldehyde-d3 .
comparison)

51756-80-0[1], 143318-06-3[2]

CAS Number 120-14-9[5][6][71[8]1[9][10]
[31[4]
Molecular Formula CoH7D303[4] CoH1003[5][6][7][8]
Molecular Weight 169.19 g/mol [4] 166.17 g/mol [5]
Needles or chunky light peach
Appearance
powder[5][7]
Melting Point - 40-43 °C[6][7]
Boiling Point - 281 °C[6][7]
Solubility - Slightly soluble in water[7]

Experimental Protocols

Disclaimer: Specific experimental protocols for Veratraldehyde-d3 are not readily available in
the public domain. The following protocols are for its non-deuterated analog, Veratraldehyde,
and are provided as a likely reference for handling and use.

Synthesis of Veratraldehyde

A common method for the synthesis of veratraldehyde is through the methylation of vanillin.
Reactants:

¢ Vanillin (3-methoxy-4-hydroxybenzaldehyde)

e Dimethyl sulfate

e Sodium hydroxide solution

Procedure:

o A mixture of vanillin and boiling water is prepared in a three-necked flask and heated on a
steam bath.
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A heated solution of sodium hydroxide is added to the hot vanillin mixture.

The flask is fitted with a reflux condenser, a mechanical stirrer, and a separatory funnel.

Heating is continued while dimethyl sulfate is added dropwise through the separatory funnel.

The reaction mixture is maintained at an alkaline pH by the periodic addition of the sodium
hydroxide solution.

Applications in Research and Development

Veratraldehyde-d3 serves as a valuable tool in various research applications, primarily due to
its isotopic labeling. It is used as an intermediate in the synthesis of other isotopically labeled
compounds, such as trans-Piceatannol-d3[2].

The non-deuterated form, veratraldehyde, has a broader range of applications:
o Flavorant and Odorant: It is widely used for its pleasant woody fragrance.

o Pharmaceutical Intermediate: It is a precursor in the synthesis of several pharmaceutical
drugs.

¢ Organic Synthesis: It serves as a building block for other aromatic compounds][7].

Logical Workflow for Synthesis

The synthesis of Veratraldehyde from Vanillin can be represented by the following logical
workflow.
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Synthesis of Veratraldehyde
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Caption: A diagram illustrating the methylation of vanillin to synthesize veratraldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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